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Compound of Interest

8-Hydroxyquinoline sulfate
Compound Name:

monohydrate
CAS No.: 134-31-6; 207386-91-2
Cat. No.: B2557333

Get Quote

Executive Summary & Physicochemical Identity
8-Hydroxyquinoline Sulfate Monohydrate ([(C$_9

7

2

2

4

_2%0]) is the sulfate salt of the amphoteric base 8-hydroxyquinoline. Its solubility behavior is
governed by its ionic character, distinguishing it sharply from its lipophilic free base precursor.

¢ CAS Number: 207386-91-2 (Monohydrate); 134-31-6 (Anhydrous)

¢ Molecular Weight: ~406.41 g/mol (Monohydrate)[1]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2557333#bc-rfq
https://www.benchchem.com/product/b2557333/docs?utm_src=pdf-body#technical-guide-solubility-profile-of-8-hydroxyquinoline-sulfate-monohydrate
https://cymitquimica.com/cas/207386-91-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2557333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Key Distinction: Unlike the free base (which is soluble in ethanol but insoluble in water), the
sulfate salt exhibits high water solubility and poor ethanol solubility.

Solubility Snapshot

Solubility Approx. Thermodynamic
Solvent L L )
Classification Quantitative Range  Driver
Water ( lon-dipole
Freely Soluble ~300 g/L (at 20°C) stabilization; H-
) bonding
High lattice ener
Ethanol ( Sparingly to Slightly g ] ] gy.
<10 g/L barrier; low dielectric
Soluble
) constant

Molecular Architecture & Solvation Mechanisms

To understand the solubility divergence, one must analyze the competition between the crystal
lattice energy and the solvation energy provided by the solvent.

The Water Matrix (High Solubility)

In aqueous environments, the salt dissociates into two protonated 8-hydroxyquinolinium
cations (

) and one sulfate anion (
).

» Dielectric Stabilization: Water's high dielectric constant reduces the electrostatic attraction
between the cation and anion, allowing them to separate.

e Hydration Shells: Water molecules form structured cages around the sulfate ion (via H-
bonding) and the quinolinium cation (via ion-dipole interactions), overcoming the lattice
enthalpy.

The Ethanol Matrix (Low Solubility)

Ethanol acts as a protic solvent but lacks the dielectric strength to fully dissociate the salt.
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« lon Pairing: Due to the lower dielectric constant, the electrostatic force between

and

remains strong. The ions prefer to stay paired in the solid lattice rather than entering the
solution.

e Solvation Mismatch: While the organic quinoline ring has some affinity for the ethyl group of
ethanol, the dominant sulfate interaction requires high polarity, which ethanol cannot
sufficiently provide.

Visualization of Solvation Dynamics

The following diagram illustrates the mechanistic difference between the two solvents.
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Caption: Mechanistic divergence: Water stabilizes dissociated ions via hydration, while ethanol
forces ion pairing, limiting solubility.[2]

Experimental Protocol: Determination of Solubility

Trustworthiness: This protocol uses the "Shake-Flask" equilibrium method, the gold standard
for solubility data generation.
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Materials Required[5]

e Analyte: 8-Hydroxyquinoline sulfate monohydrate (Purity >98%).
e Solvents: HPLC-grade Water (resistivity 18.2 MQ-cm); Absolute Ethanol (=99.5%).

o Equipment: Temperature-controlled orbital shaker, 0.45 um PTFE syringe filters, UV-Vis
Spectrophotometer or HPLC.

Step-by-Step Methodology

Phase A: Saturation
e Preparation: Place 5.0 g of the solid into a 20 mL scintillation vial.

e Solvent Addition: Add 10 mL of solvent (Water or Ethanol). Note: For water, the solid may
dissolve completely; if so, add more solid until a visible precipitate remains.

o Equilibration: Seal the vial and place it in the orbital shaker at 25°C + 0.1°C. Shake at 200
RPM for 24—-48 hours to ensure thermodynamic equilibrium.

Phase B: Separation & Dilution

« Filtration: Stop shaking and let the suspension settle for 1 hour. Draw the supernatant into a
syringe and filter through a 0.45 pum filter into a clean vial. Discard the first 1 mL of filtrate to
account for filter adsorption.

e Dilution:
o Water Samples: Requires massive dilution (e.g., 1:10,000) due to high solubility.
o Ethanol Samples: Requires moderate dilution (e.g., 1:100).
Phase C: Quantification (UV-Vis)
o Wavelength Selection: 8-Hydroxyquinoline sulfate has a characteristic absorption peak (

) at approximately 257 nm (acidic species) or 308-310 nm.
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¢ Calibration: Construct a standard curve (0-50 pg/mL) using the specific solvent as the blank.
« Calculation:

Where
is the concentration from the curve (ug/mL) and

is the dilution factor.

Experimental Workflow Diagram

1. Saturation
Add excess solid to solvent

2. Equilibration
Shake 24-48h @ 25°C

3. Filtration
0.45 um PTFE Filter

4. Dilution
Water: 1:10,000 | Ethanol: 1:100

5. Quantification
UV-Vis @ 257 nm or HPLC
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Caption: Standardized Shake-Flask protocol for accurate solubility determination.

Practical Implications for Drug Development
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Formulation Strategy

e Aqueous Solutions: Ideal for syrups, sprays, or agueous antiseptic washes. The high
solubility (~300 mg/mL) allows for concentrated stock solutions.

o Caution: Aqueous solutions are acidic (pH ~3.2) due to hydrolysis. Buffering may be
required but can risk precipitation if the free base forms (at pH > 5-6).

o Ethanolic Formulations: Tinctures or gels requiring high ethanol content will struggle to carry
high loads of the sulfate salt.

o Workaround: Use a co-solvent system. A Water:Ethanol ratio of 80:20 or 70:30 can
maintain solubility while providing the volatility/antimicrobial properties of ethanol.

Stability & Hydrolysis

In water, the sulfate salt is in equilibrium with the free base. If the pH is raised (by adding base
or mixing with alkaline excipients), the 8-hydroxyquinolinium cation deprotonates to the free
base.

« Ciritical Threshold: The free base precipitates out of water.
o Formulation Rule: Maintain pH < 4.0 for aqueous stability of the sulfate salt.

References

e Greenriver Industry Co. (n.d.). Chinosol (8-Hydroxyquinoline Sulfate) Technical Data Sheet.
Retrieved from

o Source for quantitative water solubility (~300 g/L)

e Sigma-Aldrich. (n.d.). 8-Hydroxyquinoline hemisulfate salt hemihydrate Product Information.
Retrieved from

o Source for solubility classification ("soluble in water", "very slightly soluble in alcohol”) and
stoichiometry.

¢ O'Neil, M.J. (Ed.). (2013). The Merck Index: An Encyclopedia of Chemicals, Drugs, and
Biologicals (15th ed.). RSC Publishing.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2557333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e PubChem. (n.d.). Compound Summary for CID 1923 (8-Hydroxyquinoline) and its salts.
National Library of Medicine. Retrieved from

o Source for toxicity, safety, and general chemical properties.

o United States Pharmacopeia (USP). (Current Edition). General Notices: Solubility
Definitions. Reference for interpreting terms like "Freely Soluble” and "Sparingly Soluble".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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